Cas no 2229090-48-4 (1-(2-cyclopropylphenyl)cyclopropylmethanol)

• Product Name: 1-(2-cyclopropylphenyl)cyclopropylmethanol
• CAS No: 2229090-48-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5965792
• PubChem ID: 165710434
• Update Time: 2025-05-27

1-(2-cyclopropylphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylphenyl)cyclopropylmethanol
• [1-(2-cyclopropylphenyl)cyclopropyl]methanol
• EN300-1740848
• 2229090-48-4

• Inchi： 1S/C13H16O/c14-9-13(7-8-13)12-4-2-1-3-11(12)10-5-6-10/h1-4,10,14H,5-9H2
• InChI Key： MLZPGWOVRVBWMY-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC=C2C2CC2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-cyclopropylphenyl)cyclopropylmethanol

Comprehensive Overview of 1-(2-cyclopropylphenyl)cyclopropylmethanol (CAS No. 2229090-48-4): Properties, Applications, and Industry Insights

1-(2-cyclopropylphenyl)cyclopropylmethanol (CAS No. 2229090-48-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique molecule features a cyclopropyl moiety attached to a phenyl ring, further functionalized with a hydroxymethyl group. Its distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in cyclopropyl-containing compounds stems from their ability to modulate biological activity and improve metabolic stability. Researchers are actively exploring 1-(2-cyclopropylphenyl)cyclopropylmethanol for its potential in drug discovery programs, especially in targeting GPCRs (G-protein coupled receptors) and enzyme inhibition. Recent studies suggest that the cyclopropyl group's unique geometric constraints may enhance binding affinity to specific protein targets, making this compound particularly interesting for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS No. 2229090-48-4 presents fascinating challenges and opportunities. The compound's sterically hindered structure requires specialized synthetic approaches, with many researchers focusing on developing efficient catalytic systems for its production. Current trends in green chemistry have led to investigations into sustainable synthesis routes for this compound, aligning with the pharmaceutical industry's push toward more environmentally friendly manufacturing processes.

The analytical characterization of 1-(2-cyclopropylphenyl)cyclopropylmethanol typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for establishing the compound's purity and structural integrity, especially when used in pharmaceutical applications. Recent advancements in analytical technology have enabled more precise quantification of this compound at lower concentrations, facilitating its use in trace-level studies.

In the agrochemical sector, derivatives of 1-(2-cyclopropylphenyl)cyclopropylmethanol are being evaluated for their potential as novel pesticides with improved environmental profiles. The compound's structural features may contribute to enhanced biodegradability compared to traditional agrochemicals, addressing growing concerns about pesticide persistence in ecosystems. This aligns with current regulatory trends favoring greener pest control solutions.

Storage and handling of CAS No. 2229090-48-4 require standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically cool, dry environments under inert atmosphere) are recommended to maintain the compound's stability over extended periods. Material compatibility studies suggest glass or certain polymer containers are most suitable for long-term storage.

The commercial availability of 1-(2-cyclopropylphenyl)cyclopropylmethanol has increased in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with costs varying based on purity requirements and order volume. Current market analysis suggests growing demand from both academic and industrial research sectors.

Future research directions for CAS No. 2229090-48-4 include exploration of its potential in materials science applications, particularly in the development of specialty polymers and liquid crystals. The compound's rigid, aromatic-cyclopropyl structure may impart unique physical properties to polymeric materials, opening new possibilities in advanced material design. These applications are particularly relevant to the electronics and display technology industries.

Regulatory aspects surrounding 1-(2-cyclopropylphenyl)cyclopropylmethanol continue to evolve as its applications expand. While currently not subject to stringent controls in most jurisdictions, ongoing safety evaluations may influence future classification. Researchers working with this compound are advised to stay informed about regulatory updates in their respective regions.

From a patent landscape perspective, CAS No. 2229090-48-4 appears in numerous filings related to pharmaceutical compositions and synthetic methods. The compound's structural novelty has led to active intellectual property development, particularly in the area of kinase inhibitors and antimicrobial agents. This patent activity reflects the compound's perceived value in drug discovery pipelines.

Environmental fate studies of 1-(2-cyclopropylphenyl)cyclopropylmethanol indicate moderate biodegradability under aerobic conditions, with photodegradation playing a significant role in its environmental breakdown. These characteristics are increasingly important considerations for compounds used in large-scale applications, driving research into more sustainable derivatives.

The analytical reference standards market for CAS No. 2229090-48-4 has seen steady growth, particularly for certified materials with precisely quantified purity. This trend reflects the pharmaceutical industry's need for highly characterized reference compounds in quality control and method validation processes.

In conclusion, 1-(2-cyclopropylphenyl)cyclopropylmethanol represents a fascinating case study in modern chemical research, bridging pharmaceutical, agrochemical, and materials science applications. Its unique structural features continue to inspire innovative research across multiple disciplines, making it a compound of enduring interest to the scientific community.